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For Researchers, Scientists, and Drug Development Professionals

Abstract
JNJ-42165279 is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an

enzyme responsible for the degradation of endogenous cannabinoids such as anandamide

(AEA). By inhibiting FAAH, JNJ-42165279 elevates the levels of AEA in the brain and

peripheral tissues, thereby potentiating cannabinoid receptor signaling. This mechanism of

action has generated significant interest in its therapeutic potential for a range of conditions,

including neuropathic pain, anxiety, and depression. These application notes provide detailed

protocols for the in vivo administration of JNJ-42165279 in rodent models of these conditions,

along with summarized dosage information and diagrams to facilitate experimental design and

execution.

Mechanism of Action
JNJ-42165279 is a covalent inhibitor of FAAH. It binds to the active site of the enzyme, leading

to its inactivation and a subsequent increase in the concentration of FAAH substrates, most

notably the endocannabinoid anandamide (AEA), as well as other fatty acid amides like

oleoylethanolamide (OEA) and palmitoylethanolamide (PEA).[1] This elevation of

endocannabinoids enhances their signaling through cannabinoid receptors (CB1 and CB2),

which are key modulators of pain, mood, and stress responses.
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Start: Adult Male Rats

Spinal Nerve Ligation (SNL)
or Sham Surgery

Post-operative Recovery
(7-14 days)

Baseline von Frey Test
(Mechanical Allodynia)

Administer JNJ-42165279
(10-60 mg/kg, p.o.) or Vehicle

Post-treatment von Frey Test
(Multiple Time Points)

Data Analysis
(% Maximum Possible Effect)

End

 

Start: Adult Male Mice

Habituation to Testing Room
(≥ 1 hour)

Administer JNJ-42165279
(e.g., 1-10 mg/kg, p.o.) or Vehicle

Elevated Plus Maze Test
(5 minutes)

Record Time and Entries
in Open/Closed Arms

Data Analysis
(% Open Arm Time/Entries)

End
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Start: Adult Male Mice

Administer JNJ-42165279
(e.g., 1-10 mg/kg, p.o.) or Vehicle

(Acute or Chronic)

Forced Swim Test
(6 minutes)

Record Immobility Time
(last 4 minutes)

Data Analysis
(Compare Immobility Times)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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